Cas no 27258-04-4 (1H-Pyrazole,1,1'-methylenebis-)

• Product Name: 1H-Pyrazole,1,1'-methylenebis-
• CAS No: 27258-04-4
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 267581
• PubChem ID: 123422
• Update Time: 2025-04-19

1H-Pyrazole,1,1'-methylenebis- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,1,1'-methylenebis-
• 1,1'-Methylenebis-1H-pyrazole
• 1,1'-Methylenebis(1H-pyrazole)
• Di(1-pyrazolyl)methane
• starbld0042039
• bis(pyrazol-1-yl)methane
• 1H-Pyrazole, 1,1'-methylenebis-
• 1-[(1H-pyrazol-1-yl)methyl]-1H-pyrazole
• 1-(1H-Pyrazol-1-ylmethyl)-1H-pyrazole
• 1,1'-Methylenedi(1H-pyrazole)
• DTXSID80949988
• SCHEMBL1651954
• Di(1H-pyrazol-1-yl)methane
• 27258-04-4
• 1-(pyrazol-1-ylmethyl)pyrazole

• Inchi： 1S/C7H8N4/c1-3-8-10(5-1)7-11-6-2-4-9-11/h1-6H,7H2
• InChI Key： WWNSYPVRCNOFJV-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)CN1C=CC=N1

Computed Properties

• Exact Mass: 148.07504
• Monoisotopic Mass: 148.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 291.2°Cat760mmHg
• Flash Point: 129.9°C
• Refractive Index: 1.655
• PSA: 35.64